Cas no 1500964-52-2 (O-2-(1-methyl-1H-indol-3-yl)ethylhydroxylamine)

• Product Name: O-2-(1-methyl-1H-indol-3-yl)ethylhydroxylamine
• CAS No: 1500964-52-2
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6564040
• PubChem ID: 83483813
• Update Time: 2025-06-26

O-2-(1-methyl-1H-indol-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1-methyl-1H-indol-3-yl)ethylhydroxylamine
• O-[2-(1-methyl-1H-indol-3-yl)ethyl]hydroxylamine
• 1500964-52-2
• EN300-1852523

• Inchi： 1S/C11H14N2O/c1-13-8-9(6-7-14-12)10-4-2-3-5-11(10)13/h2-5,8H,6-7,12H2,1H3
• InChI Key： DXSZHTWJCCHPMX-UHFFFAOYSA-N
• SMILES： O(CCC1=CN(C)C2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.2Ų

Additional information on O-2-(1-methyl-1H-indol-3-yl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 1500964-52-2 and Product Name: O-2-(1-methyl-1H-indol-3-yl)ethylhydroxylamine

The compound with the CAS number 1500964-52-2 and the product name O-2-(1-methyl-1H-indol-3-yl)ethylhydroxylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of a methyl-substituted indole moiety and an hydroxylamine functional group makes it a promising candidate for further exploration in various therapeutic areas.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry due to their diverse biological activities. The 1-methyl-1H-indol-3-yl part of the molecule is particularly noteworthy, as it has been shown to exhibit properties that are conducive to interaction with biological targets. This structural feature, combined with the ethylhydroxylamine component, suggests that the compound may possess both pharmacological activity and metabolic stability, making it an attractive scaffold for drug design.

In the context of current research, compounds containing hydroxylamine groups are of great interest due to their role as intermediates in the synthesis of various pharmacologically active molecules. The hydroxylamine functional group in this compound could potentially contribute to its reactivity, enabling modifications that enhance its therapeutic efficacy. This aspect is particularly relevant in the development of novel drugs that target specific enzymatic pathways or receptor interactions.

The synthesis and characterization of O-2-(1-methyl-1H-indol-3-yl)ethylhydroxylamine have been subjects of extensive investigation in recent years. Researchers have been exploring methods to optimize its production while maintaining high purity and yield. Advances in synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have played a crucial role in achieving these goals. These methods not only improve the efficiency of the synthesis but also reduce the environmental impact, aligning with modern green chemistry principles.

The biological activity of this compound has been a focal point of numerous studies. Preliminary experiments suggest that it may exhibit properties relevant to neurological disorders, inflammation, and cancer treatment. The methyl-substituted indole moiety, in particular, has been identified as a key factor in its interaction with biological targets. This finding underscores the importance of structural optimization in drug development, where even minor modifications can significantly alter the pharmacological profile of a compound.

Moreover, the ethylhydroxylamine component has been found to influence the compound's solubility and bioavailability, which are critical factors in drug formulation. By adjusting this part of the molecule, researchers can fine-tune its pharmacokinetic properties, ensuring better absorption and distribution within the body. Such insights are invaluable for developing drugs that not only possess potent biological activity but also exhibit favorable pharmacokinetic profiles.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior. Molecular modeling techniques have allowed researchers to predict how it might interact with various biological targets at an atomic level. These simulations provide valuable insights into potential drug-receptor binding mechanisms and help guide experimental design. By integrating computational methods with traditional wet chemistry approaches, scientists can accelerate the discovery and development process significantly.

The potential applications of O-2-(1-methyl-1H-indol-3-yl)ethylhydroxylamine extend beyond traditional pharmaceuticals. Its unique chemical properties make it a promising candidate for use in agrochemicals and specialty chemicals as well. For instance, derivatives of this compound could be developed into novel pesticides or herbicides that target specific pests while minimizing environmental impact. This versatility underscores the broad utility of such compounds in addressing diverse industrial challenges.

In conclusion, the compound with CAS no. 1500964-52-2 and product name O-2-(1-methyl-1H-indol-3-yl)ethylhydroxylamine represents a significant advancement in chemical research with potential applications across multiple industries. Its unique molecular structure, characterized by a methyl-substituted indole moiety and an hydroxylamine functional group, makes it a compelling candidate for further exploration in drug development and industrial applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a crucial role in shaping future advancements in chemical and pharmaceutical sciences.